(S,R)-Palonosetron Hydrochloride Contains ~35per cent (R,R)-isomer
(S,R)-Palonosetron Hydrochloride Contains ~35per cent (R,R)-isomer
Isoquinoline and quinuclidine derivative that acts as a 5-HT3 RECEPTOR antagonist. It is used in the prevention of nausea and vomiting induced by cytotoxic chemotherapy, and for the prevention of post-operative nausea and vomiting.
Brand Name:
Vulcanchem
CAS No.:
135729-76-9
VCID:
VC0138758
InChI:
InChI=1S/C19H24N2O.ClH/c22-19-16-6-2-4-14-3-1-5-15(18(14)16)11-21(19)17-12-20-9-7-13(17)8-10-20;/h2,4,6,13,15,17H,1,3,5,7-12H2;1H/t15-,17+;/m1./s1
SMILES:
C1CC2CN(C(=O)C3=CC=CC(=C23)C1)C4CN5CCC4CC5.Cl
Molecular Formula:
C₁₉H₂₅ClN₂O
Molecular Weight:
332.9 g/mol
(S,R)-Palonosetron Hydrochloride Contains ~35per cent (R,R)-isomer
CAS No.: 135729-76-9
Reference Standards
VCID: VC0138758
Molecular Formula: C₁₉H₂₅ClN₂O
Molecular Weight: 332.9 g/mol
| CAS No. | 135729-76-9 |
|---|---|
| Product Name | (S,R)-Palonosetron Hydrochloride Contains ~35per cent (R,R)-isomer |
| Molecular Formula | C₁₉H₂₅ClN₂O |
| Molecular Weight | 332.9 g/mol |
| IUPAC Name | (3aS)-2-[(3R)-1-azabicyclo[2.2.2]octan-3-yl]-3a,4,5,6-tetrahydro-3H-benzo[de]isoquinolin-1-one;hydrochloride |
| Standard InChI | InChI=1S/C19H24N2O.ClH/c22-19-16-6-2-4-14-3-1-5-15(18(14)16)11-21(19)17-12-20-9-7-13(17)8-10-20;/h2,4,6,13,15,17H,1,3,5,7-12H2;1H/t15-,17+;/m1./s1 |
| Standard InChIKey | OLDRWYVIKMSFFB-KALLACGZSA-N |
| Isomeric SMILES | C1C[C@@H]2CN(C(=O)C3=CC=CC(=C23)C1)[C@H]4CN5CCC4CC5.Cl |
| SMILES | C1CC2CN(C(=O)C3=CC=CC(=C23)C1)C4CN5CCC4CC5.Cl |
| Canonical SMILES | C1CC2CN(C(=O)C3=CC=CC(=C23)C1)C4CN5CCC4CC5.Cl |
| Description | Isoquinoline and quinuclidine derivative that acts as a 5-HT3 RECEPTOR antagonist. It is used in the prevention of nausea and vomiting induced by cytotoxic chemotherapy, and for the prevention of post-operative nausea and vomiting. |
| Synonyms | 2-(1-azabicyclo(2.2.2)oct-3-yl)-2,3,3a,4,5,6-hexahydro-1H-benz(de)isoquinolin-1-one 2-QHBIQO Aloxi palonosetron palonosetron hydrochloride Palonosetron, (3R)- palonosetron, (R-(R*,R*))-isomer palonosetron, (R-(R*,S*))-isomer palonosetron, (S-(R*,S*))-isomer RS 25233 197 RS 25233 198 RS 25233-197 RS 25233-198 RS 25233197 RS 25233198 RS 25259 RS 25259 197 RS 25259 198 RS 25259-197 RS 25259-198 RS 25259197 RS 25259198 RS-25233-197 RS-25233-198 RS-25259 RS-25259-197 RS-25259-198 RS25233197 RS25233198 RS25259 RS25259197 RS25259198 |
| PubChem Compound | 18651161 |
| Last Modified | Nov 11 2021 |
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